Cas no 1805215-73-9 (4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine)

4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine is a halogenated pyridine derivative with a unique structural profile, featuring both amino and difluoromethyl functional groups. The presence of iodine at the 6-position enhances its utility as a versatile intermediate in cross-coupling reactions, while the methoxy and amino groups offer additional reactivity for further functionalization. The difluoromethyl moiety contributes to improved metabolic stability and lipophilicity, making this compound valuable in pharmaceutical and agrochemical research. Its well-defined reactivity and selectivity make it suitable for applications in medicinal chemistry, particularly in the synthesis of fluorinated heterocycles. The compound’s purity and stability ensure reliable performance in synthetic workflows.

4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine structure

1805215-73-9 structure

Product Name:4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine

CAS No:1805215-73-9

MF:C₇H₇F₂IN₂O

MW:300.044560670853

CID:4854264

Update Time:2025-05-23

4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine
- Inchi： 1S/C7H7F2IN2O/c1-13-6-3(11)2-4(10)12-5(6)7(8)9/h2,7H,1H3,(H2,11,12)
- InChI Key： TWCUFSQSCATECP-UHFFFAOYSA-N
- SMILES： IC1=CC(=C(C(C(F)F)=N1)OC)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 1.5
Topological Polar Surface Area: 48.1

4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029068556-1g	4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine	1805215-73-9	97%	1g	$1,460.20	2022-04-01

4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine

4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine: A Comprehensive Overview

The compound 4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine, with the CAS number 1805215-73-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 4, a difluoromethyl group at position 2, an iodo group at position 6, and a methoxy group at position 3. These substituents collectively contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of 4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine involves a series of carefully designed chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and iodination processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The incorporation of fluorine atoms in the difluoromethyl group adds to the compound's stability and bioavailability, while the iodo group enhances its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Studies have shown that 4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine exhibits significant anti-inflammatory and antioxidant activities, making it a valuable candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate key cellular pathways involved in cancer progression has been highlighted in recent research, suggesting its potential as an anticancer agent.

In addition to its therapeutic applications, this compound has also been explored for its role in agrochemicals. Research indicates that 4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine possesses potent insecticidal properties, which could be harnessed to develop eco-friendly pesticides. This dual applicability underscores the versatility of this compound in addressing diverse challenges in healthcare and agriculture.

The pharmacokinetic profile of 4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine has been extensively studied, revealing favorable absorption and distribution characteristics. Preclinical studies have demonstrated that the compound achieves optimal concentrations in target tissues while maintaining a low toxicity profile. These findings are critical for advancing the compound into clinical trials and eventual therapeutic use.

In conclusion, 4-Amino-2-(difluoromethyl)-6-iodo-3-methoxypyridine represents a cutting-edge molecule with immense potential across multiple domains. Its unique chemical structure, combined with advanced synthetic techniques and promising biological activities, positions it as a key player in future drug development and agricultural innovations.